Cas no 1019110-87-2 (4,4'-[(1-phenyl-1H-pyrazole-3,5-diyl)di(E)ethene-2,1-diyl]bis(2-methoxyphenol))

4,4'-[(1-phenyl-1H-pyrazole-3,5-diyl)di(E)ethene-2,1-diyl]bis(2-methoxyphenol) is a structurally complex organic compound featuring a central phenyl-substituted pyrazole core linked to two methoxyphenol groups via conjugated ethene bridges. This extended π-conjugation system enhances its potential for applications in optoelectronic materials, such as organic semiconductors or fluorescent probes. The presence of methoxy and phenolic groups contributes to its solubility in polar organic solvents, facilitating processing in thin-film deposition. Additionally, the rigid, planar structure may promote strong intermolecular interactions, improving thermal stability and charge transport properties. Its design allows for tunability in absorption and emission characteristics, making it a candidate for advanced material research.
4,4'-[(1-phenyl-1H-pyrazole-3,5-diyl)di(E)ethene-2,1-diyl]bis(2-methoxyphenol) structure
1019110-87-2 structure
Product name:4,4'-[(1-phenyl-1H-pyrazole-3,5-diyl)di(E)ethene-2,1-diyl]bis(2-methoxyphenol)
CAS No:1019110-87-2
MF:C27H24N2O4
MW:440.491
CID:2853057
PubChem ID:135440402

4,4'-[(1-phenyl-1H-pyrazole-3,5-diyl)di(E)ethene-2,1-diyl]bis(2-methoxyphenol) Chemical and Physical Properties

Names and Identifiers

    • (4E)-4-[(2E)-2-[3-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-2-phenyl-1H-pyrazol-5-ylidene]ethylidene]-2-methoxycyclohexa-2,5-dien-1-one
    • 4,4-(1E,1E)-2,2-(1-phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl)bis(2-methoxyphenol)
    • 4,4'-(1E,1'E)-2,2'-(1-Phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl)bis(2-methoxyphenol)
    • Phenol, 4,4'-((1-phenyl-1H-pyrazole-3,5-diyl)di-(1E)-2,1-ethenediyl)bis(2-methoxy-
    • CNB 001
    • DS-20189
    • Q27290224
    • SCHEMBL12995841
    • AKOS015949244
    • NSC-757929
    • 4-(2-(5-(4-hydroxy-3-methoxystyryl)-1-phenyl-1H-pyrazoyl-3-yl)vinyl)-2-methoxyphenol
    • 1019110-87-2
    • S11433
    • CNB001
    • Phenol, 4-(2-(3-(2-(4-hydroxy-3-methoxyphenyl)ethenyl)-1-phenyl-1H-pyrazol-5-yl)ethenyl)-2-methoxy-
    • CS-1049739
    • TS3085B7P8
    • 4,4'-[(1-Phenyl-1H-pyrazole-3,5-diyl)diethene-2,1-diyl]bis(2-methoxyphenol)
    • UNII-TS3085B7P8
    • CHEMBL258741
    • CS-W001650
    • HY-158204
    • CNB-001
    • BDBM50391730
    • 4,4'-(1E,1'E)-2,2'-(1-Phenyl-1H-pyrazole-3,5-diyl)-bis(ethene-2,1-diyl)bis(2-methoxyphenol)
    • 4-[(E)-2-[5-[(E)-2-(4-hydroxy-3-methoxy-phenyl)vinyl]-1-phenyl-pyrazol-3-yl]vinyl]-2-methoxy-phenol
    • 4-[2-[3-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1-phenyl-1H-pyrazol-5-yl]ethenyl]-2-methoxyphenol
    • 4,4'-((1E,1'E)-(1-phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl))bis(2-methoxyphenol)
    • MFCD17019190
    • 828911-76-8
    • J-513952
    • 4,4'-((1-Phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl))bis(2-methoxyphenol)
    • N-phenylpyrazole curcumin
    • NSC757929
    • 4-[(E)-2-[5-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]-2-methoxyphenol
    • 4,4'-[(1-phenyl-1H-pyrazole-3,5-diyl)di(E)ethene-2,1-diyl]bis(2-methoxyphenol)
    • MDL: MFCD17019190
    • Inchi: InChI=1S/C27H24N2O4/c1-32-26-16-19(10-14-24(26)30)8-12-21-18-23(29(28-21)22-6-4-3-5-7-22)13-9-20-11-15-25(31)27(17-20)33-2/h3-18,30-31H,1-2H3/b12-8+,13-9+
    • InChI Key: QUOCIDQIFWYHLB-QHKWOANTSA-N
    • SMILES: COC1=C(C=CC(=C1)/C=C/C2=NN(C3=CC=CC=C3)C(=C2)/C=C/C4=CC(=C(C=C4)O)OC)O

Computed Properties

  • Exact Mass: 440.17360725g/mol
  • Monoisotopic Mass: 440.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 76.7Ų

4,4'-[(1-phenyl-1H-pyrazole-3,5-diyl)di(E)ethene-2,1-diyl]bis(2-methoxyphenol) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E33860-1g
(4E)-4-[(2E)-2-[3-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-2-phenyl-1H-pyrazol-5-ylidene]ethylidene]-2-methoxycyclohexa-2,5-dien-1-one
1019110-87-2 95%
1g
¥540.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E33860-25g
(4E)-4-[(2E)-2-[3-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-2-phenyl-1H-pyrazol-5-ylidene]ethylidene]-2-methoxycyclohexa-2,5-dien-1-one
1019110-87-2 95%
25g
¥4820.0 2023-09-08
Alichem
A049000023-500mg
4,4'-(1E,1'E)-2,2'-(1-phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl)bis(2-methoxyphenol)
1019110-87-2 95%
500mg
$980.00 2023-09-04
Alichem
A049000023-1g
4,4'-(1E,1'E)-2,2'-(1-phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl)bis(2-methoxyphenol)
1019110-87-2 95%
1g
$1685.00 2023-09-04
A2B Chem LLC
AX25346-25g
4,4-(1E,1E)-2,2-(1-phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl)bis(2-methoxyphenol)
1019110-87-2 ≥99%
25g
$520.00 2024-04-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E33860-10g
(4E)-4-[(2E)-2-[3-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-2-phenyl-1H-pyrazol-5-ylidene]ethylidene]-2-methoxycyclohexa-2,5-dien-1-one
1019110-87-2 95%
10g
¥2580.0 2023-09-08
Alichem
A049000023-250mg
4,4'-(1E,1'E)-2,2'-(1-phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl)bis(2-methoxyphenol)
1019110-87-2 95%
250mg
$680.00 2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E33860-5g
(4E)-4-[(2E)-2-[3-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-2-phenyl-1H-pyrazol-5-ylidene]ethylidene]-2-methoxycyclohexa-2,5-dien-1-one
1019110-87-2 95%
5g
¥1610.0 2023-09-08
A2B Chem LLC
AX25346-1g
4,4-(1E,1E)-2,2-(1-phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl)bis(2-methoxyphenol)
1019110-87-2 ≥99%
1g
$67.00 2024-04-20
A2B Chem LLC
AX25346-2g
4,4-(1E,1E)-2,2-(1-phenyl-1H-pyrazole-3,5-diyl)bis(ethene-2,1-diyl)bis(2-methoxyphenol)
1019110-87-2 95%
2g
$67.00 2024-01-05

4,4'-[(1-phenyl-1H-pyrazole-3,5-diyl)di(E)ethene-2,1-diyl]bis(2-methoxyphenol) Related Literature

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